Cas no 16427-45-5 (1,3-Propanedisulfonicacid, diethyl ester (6CI,8CI,9CI))

• Product Name: 1,3-Propanedisulfonicacid, diethyl ester (6CI,8CI,9CI)
• CAS No: 16427-45-5
• MF: C₇H₁₆O₆S₂
• MW: 260.328340530396
• CID: 165149
• PubChem ID: 146300
• Update Time: 2025-04-19

1,3-Propanedisulfonicacid, diethyl ester (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedisulfonicacid, diethyl ester (6CI,8CI,9CI)
• diethyl propane-1,3-disulfonate
• 1,3-propanedisulfonic acid, diethyl ester
• Diethyl 1,3-propanedisulfonate
• SCHEMBL778055
• DTXSID50167738
• 16427-45-5

• Inchi： 1S/C7H16O6S2/c1-3-12-14(8,9)6-5-7-15(10,11)13-4-2/h3-7H2,1-2H3
• InChI Key： YPPAEKWKFAEJSR-UHFFFAOYSA-N
• SMILES： S(CCCS(=O)(=O)OCC)(=O)(=O)OCC

Computed Properties

• Exact Mass: 260.03888
• Monoisotopic Mass: 260.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.309
• Boiling Point: 457.8°Cat760mmHg
• Flash Point: 230.7°C
• Refractive Index: 1.47
• PSA: 86.74